Cas no 1806877-09-7 (2-(Difluoromethyl)-3-fluoro-4-hydroxypyridine-6-acetic acid)

• Product Name: 2-(Difluoromethyl)-3-fluoro-4-hydroxypyridine-6-acetic acid
• CAS No: 1806877-09-7
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4881056
• Update Time: 2025-05-19

2-(Difluoromethyl)-3-fluoro-4-hydroxypyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-4-hydroxypyridine-6-acetic acid

• Inchi： 1S/C8H6F3NO3/c9-6-4(13)1-3(2-5(14)15)12-7(6)8(10)11/h1,8H,2H2,(H,12,13)(H,14,15)
• InChI Key： UKJKLSDMSLYXDI-UHFFFAOYSA-N
• SMILES： FC1C(C=C(CC(=O)O)NC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4

Additional information on 2-(Difluoromethyl)-3-fluoro-4-hydroxypyridine-6-acetic acid

Introduction to 2-(Difluoromethyl)-3-fluoro-4-hydroxypyridine-6-acetic Acid (CAS No. 1806877-09-7)

2-(Difluoromethyl)-3-fluoro-4-hydroxypyridine-6-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1806877-09-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, characterized by a six-membered heterocyclic ring containing nitrogen, which is a crucial structural motif in many biologically active molecules. The presence of multiple fluorine atoms and a hydroxyl group in its molecular structure endows it with unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The chemical structure of 2-(Difluoromethyl)-3-fluoro-4-hydroxypyridine-6-acetic acid consists of a pyridine core substituted with a difluoromethyl group at the 2-position, a fluoro atom at the 3-position, and a hydroxyl group at the 4-position, with an acetic acid moiety attached at the 6-position. This specific arrangement of functional groups contributes to its reactivity and potential biological activity. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity in drug molecules, while the fluoro and hydroxyl groups can influence both pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in fluorinated pyridine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential applications in various therapeutic areas, including oncology, inflammation, and infectious diseases. The unique electronic properties introduced by fluorine atoms can modulate enzyme interactions and receptor binding, leading to improved drug efficacy and selectivity. Furthermore, the hydroxyl group provides a site for further chemical modification, allowing for the synthesis of more complex derivatives with tailored biological profiles.

One of the most compelling aspects of 2-(Difluoromethyl)-3-fluoro-4-hydroxypyridine-6-acetic acid is its versatility as a building block in medicinal chemistry. Its structural features make it an attractive candidate for further derivatization to create novel therapeutic agents. For instance, researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The combination of fluorinated and hydroxyl-functionalized pyridine moieties can lead to compounds with enhanced inhibitory activity against specific kinases involved in tumor growth and progression.

Recent studies have highlighted the role of fluorinated pyridines in developing antiviral drugs. The electron-withdrawing nature of fluorine atoms can improve the binding affinity of small molecule inhibitors to viral enzymes or receptors. In particular, 2-(Difluoromethyl)-3-fluoro-4-hydroxypyridine-6-acetic acid has been explored as a precursor in the design of inhibitors targeting RNA-dependent RNA polymerases (RdRp) in viruses such as influenza and hepatitis C. The acetic acid moiety at the 6-position also provides a handle for further functionalization, enabling the introduction of additional pharmacophores that could enhance drug potency and reduce off-target effects.

The synthesis of 2-(Difluoromethyl)-3-fluoro-4-hydroxypyridine-6-acetic acid presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires careful control over reaction conditions to avoid unwanted side products. However, advances in fluorination techniques have made it increasingly feasible to construct such complex molecules with high precision. Additionally, the presence of both hydroxyl and carboxylic acid functionalities offers multiple points for conjugation or derivatization, allowing for the creation of prodrugs or conjugates with improved pharmacokinetic properties.

In conclusion, 2-(Difluoromethyl)-3-fluoro-4-hydroxypyridine-6-acetic acid (CAS No. 1806877-09-7) represents a promising compound in the realm of pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with potential applications across multiple disease areas. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.